1-{4-[6-(Benzylamino)pyridazin-3-YL]piperazin-1-YL}-3-cyclopentylpropan-1-one

• Molecular Formula: C23H31N5O
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 1-[4-[6-(benzylamino)pyridazin-3-yl]piperazin-1-yl]-3-cyclopentylpropan-1-one
• InChI: InChI=1S/C23H31N5O/c29-23(13-10-19-6-4-5-7-19)28-16-14-27(15-17-28)22-12-11-21(25-26-22)24-18-20-8-2-1-3-9-20/h1-3,8-9,11-12,19H,4-7,10,13-18H2,(H,24,25)
• InChI Key: BHEDBTFJVQNMQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)C3=NN=C(C=C3)NCC4=CC=CC=C4

Description

1-{4-[6-(Benzylamino)pyridazin-3-YL]piperazin-1-YL}-3-cyclopentylpropan-1-one is a complex organic compound that features a pyridazine ring, a piperazine ring, and a cyclopentyl group

Preparation Methods

The synthesis of 1-{4-[6-(Benzylamino)pyridazin-3-YL]piperazin-1-YL}-3-cyclopentylpropan-1-one typically involves multiple steps, starting with the preparation of the pyridazine and piperazine intermediates. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological assays for its interaction with specific enzymes and receptors.

Medicine: It is being explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{4-[6-(Benzylamino)pyridazin-3-YL]piperazin-1-YL}-3-cyclopentylpropan-1-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various physiological effects. The exact pathways and molecular interactions are still under investigation, but preliminary studies suggest that it may influence signaling pathways related to inflammation and cell proliferation .

Comparison with Similar Compounds

1-{4-[6-(Benzylamino)pyridazin-3-YL]piperazin-1-YL}-3-cyclopentylpropan-1-one can be compared with other pyridazine and piperazine derivatives:

Pyridazinone derivatives: These compounds share the pyridazine ring and have shown similar pharmacological activities, such as anti-inflammatory and anticancer effects.

Piperazine derivatives: Compounds with the piperazine ring are known for their use in medicinal chemistry, particularly as central nervous system agents.

Cyclopentyl derivatives: These compounds are often used in the synthesis of pharmaceuticals and agrochemicals.

The unique combination of these functional groups in this compound makes it a promising candidate for further research and development in various scientific fields.